Cas no 2172087-58-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid
• CAS No: 2172087-58-8
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5870301
• PubChem ID: 165550889
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-fluorobenzoic acid
• 2172087-58-8
• EN300-1483354

• Inchi： 1S/C27H25FN2O5/c1-16(12-25(31)30-24-11-10-17(28)13-22(24)26(32)33)14-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,13,16,23H,12,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LNKASPQNUDXKRC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid (CAS: 2172087-58-8)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid (CAS: 2172087-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The unique structural features of this compound make it a promising candidate for various biomedical applications, particularly in the development of novel peptide-based drugs and diagnostic agents.

Recent studies have focused on the synthesis and characterization of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions and stability, which are critical for its application in drug design.

One of the key findings from recent research is the compound's role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amino acids, enabling the stepwise assembly of peptides with high precision. The incorporation of the fluorobenzoic acid moiety enhances the solubility and bioavailability of the resulting peptides, making them more suitable for therapeutic use. Furthermore, the compound's fluorescence properties have been leveraged for the development of imaging probes, facilitating real-time monitoring of biological processes.

In preclinical studies, derivatives of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid have demonstrated promising results in targeting specific cellular pathways. For instance, these compounds have shown efficacy in inhibiting enzymes involved in inflammatory responses and cancer progression. The ability to modulate these pathways highlights the compound's potential as a lead structure for the development of new anti-inflammatory and anticancer agents.

Despite these advancements, challenges remain in scaling up the synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid and its derivatives for clinical applications. Researchers are actively exploring novel synthetic routes and purification methods to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical therapeutics.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-fluorobenzoic acid (CAS: 2172087-58-8) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and functional properties make it a promising candidate for diverse applications, from peptide synthesis to targeted drug delivery. Ongoing research efforts are poised to unlock its full potential, paving the way for innovative therapeutic solutions.